Cas no 887586-47-2 (1-Piperidinecarboxylicacid, 3-[(cyclohexylamino)methyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 3-[(cyclohexylamino)methyl]-, 1,1-dimethylethyl ester
• CAS No: 887586-47-2
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 713420
• PubChem ID: 57355375
• Update Time: 2025-09-19

1-Piperidinecarboxylicacid, 3-[(cyclohexylamino)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-[(cyclohexylamino)methyl]-, 1,1-dimethylethyl ester
• 1-Boc-3-Cyclohexylaminomethyl-piperidine
• tert-butyl 3-[(cyclohexylamino)methyl]piperidine-1-carboxylate
• tert-Butyl 3-((cyclohexylamino)methyl)piperidine-1-carboxylate
• 1-boc-3-cyclohexylaminomethylpiperidine
• starbld0018750
• 887586-47-2
• DTXSID10723096
• AKOS017499204
• A1-53958

• MDL： MFCD07786040
• Inchi： 1S/C17H32N2O2/c1-17(2,3)21-16(20)19-11-7-8-14(13-19)12-18-15-9-5-4-6-10-15/h14-15,18H,4-13H2,1-3H3
• InChI Key： PECOMPUWVKAXGD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CNC1CCCCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų